Cas no 2168786-88-5 (1-(3-fluoropropyl)-1,7-diazaspiro4.5decane)

• Product Name: 1-(3-fluoropropyl)-1,7-diazaspiro4.5decane
• CAS No: 2168786-88-5
• MF: C₁₁H₂₁FN₂
• MW: 200.296246290207
• CID: 6079086
• PubChem ID: 165717936
• Update Time: 2025-05-21

1-(3-fluoropropyl)-1,7-diazaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 1-(3-fluoropropyl)-1,7-diazaspiro4.5decane
• EN300-1274006
• 1-(3-fluoropropyl)-1,7-diazaspiro[4.5]decane
• 2168786-88-5

• Inchi： 1S/C11H21FN2/c12-6-3-9-14-8-2-5-11(14)4-1-7-13-10-11/h13H,1-10H2
• InChI Key： GZMXGMYPSJXRAJ-UHFFFAOYSA-N
• SMILES： FCCCN1CCCC21CNCCC2

Computed Properties

• Exact Mass: 200.16887684g/mol
• Monoisotopic Mass: 200.16887684g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 15.3Ų

Additional information on 1-(3-fluoropropyl)-1,7-diazaspiro4.5decane

Comprehensive Overview of 1-(3-fluoropropyl)-1,7-diazaspiro[4.5]decane (CAS No. 2168786-88-5)

1-(3-fluoropropyl)-1,7-diazaspiro[4.5]decane (CAS No. 2168786-88-5) is a fluorinated spirocyclic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features. The compound belongs to the class of diazaspiro derivatives, which are known for their versatility in drug discovery and development. Its molecular framework combines a spiro[4.5]decane core with a 3-fluoropropyl substituent, making it a promising candidate for targeting specific biological pathways.

In recent years, the demand for fluorinated compounds like 1-(3-fluoropropyl)-1,7-diazaspiro[4.5]decane has surged, driven by their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its potential applications in central nervous system (CNS) disorders, as fluorinated molecules often exhibit improved blood-brain barrier penetration. This aligns with current trends in neuroscience, where neurodegenerative diseases and psychiatric conditions are among the most searched topics in scientific literature and AI-driven databases.

The synthesis of 1-(3-fluoropropyl)-1,7-diazaspiro[4.5]decane involves sophisticated organic chemistry techniques, including spirocyclization and fluorination reactions. Its CAS No. 2168786-88-5 serves as a unique identifier in chemical databases, ensuring accurate tracking in regulatory and research contexts. The compound's molecular weight and logP value are critical parameters for drug designers, as they influence solubility and pharmacokinetics.

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Another hotspot is the role of spirocyclic compounds in addressing drug resistance, a major challenge in modern therapeutics. The rigid structure of 1-(3-fluoropropyl)-1,7-diazaspiro[4.5]decane may offer advantages in overcoming resistance mechanisms, a topic frequently explored in AI-generated research prompts. Additionally, its potential as a scaffold for kinase inhibitors or GPCR modulators aligns with trending searches in cancer research and signal transduction.

In summary, 1-(3-fluoropropyl)-1,7-diazaspiro[4.5]decane (CAS No. 2168786-88-5) represents a fascinating intersection of fluorine chemistry and spirocyclic design. Its applications span from neurological therapeutics to drug resistance solutions, making it a compound of high relevance in today's research landscape. By leveraging SEO-friendly keywords and addressing trending scientific inquiries, this overview aims to provide both depth and accessibility to a broad audience.